Cas no 175135-70-3 (1H-Pyrazole-4-carboxylicacid, 1-(3,4-dichlorophenyl)-5-methyl-, methyl ester)

1H-Pyrazole-4-carboxylicacid, 1-(3,4-dichlorophenyl)-5-methyl-, methyl ester structure
175135-70-3 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 1-(3,4-dichlorophenyl)-5-methyl-, methyl ester
CAS No:175135-70-3
MF:C13H12Cl2N2O2
MW:299.152581214905
CID:111809
PubChem ID:2774869
Update Time:2025-04-18

1H-Pyrazole-4-carboxylicacid, 1-(3,4-dichlorophenyl)-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxylicacid, 1-(3,4-dichlorophenyl)-5-methyl-, methyl ester
    • ETHYL 1-(3,4-DICHLOROPHENYL)-5-METHYLPYRAZOLE-4-CARBOXYLATE
    • HMS546H21
    • CCG-235030
    • W-206574
    • 175135-70-3
    • 208944-53-0
    • Maybridge1_001759
    • FT-0625815
    • AKOS009158158
    • ethyl 1-(3,4-dichlorophenyl)-5-methyl-1H-pyrazole-4-carboxylate
    • Inchi: 1S/C13H12Cl2N2O2/c1-3-19-13(18)10-7-16-17(8(10)2)9-4-5-11(14)12(15)6-9/h4-7H,3H2,1-2H3
    • InChI Key: INZICLZTSHHVLS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)N1C(C)=C(C(=O)OCC)C=N1)Cl

Computed Properties

  • Exact Mass: 298.02776
  • Monoisotopic Mass: 298.0275830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12
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